Cas no 2229199-32-8 (2-hydroxy-3-(thian-3-yl)propanoic acid)

• Product Name: 2-hydroxy-3-(thian-3-yl)propanoic acid
• CAS No: 2229199-32-8
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 6233604
• PubChem ID: 165839066
• Update Time: 2025-11-06

2-hydroxy-3-(thian-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(thian-3-yl)propanoic acid
• EN300-1728903
• 2229199-32-8

• Inchi： 1S/C8H14O3S/c9-7(8(10)11)4-6-2-1-3-12-5-6/h6-7,9H,1-5H2,(H,10,11)
• InChI Key： RFJMWRVRXJRFGG-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)CC(C(=O)O)O

Computed Properties

• Exact Mass: 190.06636548g/mol
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.8Ų

Additional information on 2-hydroxy-3-(thian-3-yl)propanoic acid

Introduction to 2-hydroxy-3-(thian-3-yl)propanoic acid (CAS No. 2229199-32-8) and Its Emerging Applications in Chemical and Biomedical Research

2-hydroxy-3-(thian-3-yl)propanoic acid, identified by the chemical abstracts service number 2229199-32-8, is a structurally intriguing compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule, featuring a hydroxyl group and a thiazole-derived side chain, exhibits a unique combination of chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 2-hydroxy-3-(thian-3-yl)propanoic acid consists of a propanoic acid backbone modified with a thiazole ring at the third carbon position. The presence of both hydroxyl and thiazole functional groups imparts distinct reactivity, enabling diverse synthetic pathways and biological interactions. This structural versatility has positioned the compound as a key intermediate in the synthesis of more complex molecules, including potential drug candidates targeting various diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-hydroxy-3-(thian-3-yl)propanoic acid. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation in medicinal chemistry. Specifically, its thiazole moiety has been observed to interact with biological targets involved in inflammatory pathways, suggesting potential applications in anti-inflammatory therapies.

Moreover, the hydroxyl group in 2-hydroxy-3-(thian-3-yl)propanoic acid provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities. This adaptability has made it an attractive scaffold for structure-based drug design, where modifications can be systematically introduced to optimize potency and selectivity. Recent advances in computational chemistry have further enhanced the utility of this compound by enabling virtual screening of its derivatives against large databases of biological targets.

The synthesis of 2-hydroxy-3-(thian-3-yl)propanoic acid has also been refined through modern organic methodologies, improving yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the desired thiazole ring efficiently. These advancements not only facilitate large-scale production but also open avenues for exploring novel synthetic routes that could be applied to other related compounds.

Beyond its pharmaceutical applications, 2-hydroxy-3-(thian-3-yl)propanoic acid has shown promise in biochemical research as a tool for studying enzyme mechanisms and metabolic pathways. Its ability to act as a substrate or inhibitor for specific enzymes has made it useful in mechanistic studies, helping researchers unravel complex biological processes. Additionally, its interaction with metal ions has been investigated, revealing potential roles in metal homeostasis and detoxification processes.

The growing body of research on 2-hydroxy-3-(thian-3-yl)propanoic acid underscores its significance as a versatile building block in chemical and biomedical science. As synthetic methods continue to evolve and computational tools become more sophisticated, the exploration of this compound’s potential is likely to expand further. Future studies may focus on its role in developing next-generation therapeutics, particularly in areas such as oncology and neurodegenerative diseases, where novel molecular entities are urgently needed.

In conclusion, 2-hydroxy-3-(thian-3-yl)propanoic acid (CAS No. 2229199-32-8) represents a compelling example of how structural diversity can drive innovation in drug discovery and biochemical research. Its unique combination of functional groups and biological activity makes it a valuable asset for researchers seeking to develop new treatments and understand fundamental biological processes. As the field progresses, this compound is poised to play an increasingly important role in advancing both academic research and industrial applications.